Cas no 1428378-79-3 (2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1428378-79-3
• MF: C₁₄H₁₅F₃N₄O₃S
• MW: 376.354111909866
• CID: 6416492
• PubChem ID: 71806327
• Update Time: 2025-10-28

2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide
• 2-[4-[(1-methylimidazol-4-yl)sulfonylamino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• 2-[4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• 2-(4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide
• F6436-0692
• AKOS024559071
• 1428378-79-3

• Inchi： 1S/C14H15F3N4O3S/c1-21-7-13(19-9-21)25(23,24)20-11-4-2-10(3-5-11)6-12(22)18-8-14(15,16)17/h2-5,7,9,20H,6,8H2,1H3,(H,18,22)
• InChI Key： PONVJHUHFYQXQV-UHFFFAOYSA-N
• SMILES： C(NCC(F)(F)F)(=O)CC1=CC=C(NS(C2=CN(C)C=N2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 376.08169601g/mol
• Monoisotopic Mass: 376.08169601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide

Introduction to 2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide (CAS No. 1428378-79-3)

2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1428378-79-3, represents a novel class of molecules designed to interact with biological targets in a highly selective manner. The structural framework of this molecule incorporates several key functional groups, including a sulfonamido moiety and a trifluoroethyl side chain, which contribute to its unique chemical properties and potential biological activities.

The sulfonamido group is a well-documented pharmacophore in drug discovery, known for its ability to form hydrogen bonds and participate in hydrophilic interactions with biological targets. This feature makes it particularly useful in the design of molecules targeting enzymes and receptors involved in various disease pathways. In contrast, the trifluoroethyl group introduces fluorine atoms into the molecular structure, which can enhance metabolic stability, improve lipophilicity, and modulate binding affinity. These modifications are often employed to optimize drug-like properties such as solubility, bioavailability, and pharmacokinetic profiles.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the combination of the sulfonamido and trifluoroethyl groups in 2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide may facilitate interactions with key proteins involved in inflammatory responses and signal transduction pathways. This has opened up new avenues for exploring its therapeutic potential in conditions such as autoimmune diseases and cancer.

One of the most compelling aspects of this compound is its potential application in modulating the activity of Janus kinases (JAKs), a family of enzymes implicated in various inflammatory and immune-related disorders. JAK inhibitors have already shown promise in clinical trials for treating conditions like rheumatoid arthritis and psoriasis. The structural features of 2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide, particularly the presence of the sulfonamido group, suggests that it may be capable of inhibiting JAK enzymes by competing with natural substrates or allosterically modulating their activity. Preliminary computational studies have indeed hinted at favorable binding interactions between this compound and JAK enzyme active sites.

Moreover, the trifluoroethyl group in the molecule could play a crucial role in enhancing its bioavailability by improving membrane permeability while maintaining solubility. This balance is critical for achieving effective drug delivery and therapeutic outcomes. Additionally, fluorine atoms are known to influence metabolic stability by resisting degradation by cytochrome P450 enzymes, which are responsible for metabolizing many pharmaceutical compounds. Such stability can lead to prolonged half-lives and improved efficacy.

In light of these properties, researchers have been investigating 2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide as a candidate for further development into a novel therapeutic agent. Early-stage studies have focused on synthesizing analogs with modified functional groups to fine-tune their pharmacological profiles. The use of high-throughput screening techniques has allowed researchers to rapidly assess the activity of these compounds against a wide range of biological targets.

The integration of machine learning models into drug discovery has further accelerated the process of identifying promising candidates like 2-4-(1-methyl-1H-imidazole-4-sulfonamido)phenyl-N-(2,2,2-trifluoroethyl)acetamide. These models can predict binding affinities and toxicological profiles based on molecular structures alone, significantly reducing the time required for hit identification. As such, this compound represents an exciting example of how interdisciplinary approaches are driving innovation in pharmaceutical research.

Another area where this compound shows promise is in the development of antiviral agents. The ability of the sulfonamido group to interact with viral proteases and enzymes has been explored in several studies. By inhibiting critical steps in viral replication cycles, such molecules could offer new treatments for infectious diseases caused by viruses like HIV or hepatitis C. The presence of fluorine atoms may also contribute to resistance against viral mutations that often render drugs ineffective over time.

The synthesis of CAS No 1428378-79-3, involving multi-step organic reactions such as sulfonation followed by amidation reactions with appropriate protecting groups before introducing the trifluoroethyl moiety via nucleophilic substitution or other fluorination techniques remains an intricate process requiring precise control over reaction conditions. Advances in synthetic methodologies have made it more feasible to produce complex molecules like this one on an industrial scale if their therapeutic potential is validated through rigorous preclinical studies.

In conclusion, 1428378-79-3 () stands out as a structurally intriguing compound with multiple potential applications across different therapeutic areas due primarily to its unique combination of functional groups designed for optimal biological interaction while maintaining favorable pharmacokinetic properties enhanced through fluorine substitution strategies widely adopted today within modern medicinal chemistry practices worldwide . While further research is needed before human trials can commence , preliminary findings suggest that this molecule could soon become another valuable tool added into our arsenal against various challenging diseases affecting human health globally .